Cas no 877635-70-6 (6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2,4-dimethoxybenzoate)

• Product Name: 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2,4-dimethoxybenzoate
• CAS No: 877635-70-6
• MF: C₂₁H₂₀N₂O₆S
• MW: 428.458304405212
• CID: 5957319
• PubChem ID: 18572310
• Update Time: 2025-10-22

6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2,4-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2,4-dimethoxybenzoate
• [6-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2,4-dimethoxybenzoate
• F2510-0045
• 877635-70-6
• AKOS024654721
• 6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2,4-dimethoxybenzoate
• 6-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2,4-dimethoxybenzoate
• SR-01000020337
• SR-01000020337-1

• Inchi： 1S/C21H20N2O6S/c1-12-7-13(2)23-21(22-12)30-11-15-8-17(24)19(10-28-15)29-20(25)16-6-5-14(26-3)9-18(16)27-4/h5-10H,11H2,1-4H3
• InChI Key： MVLOBDNNFFRGJD-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NC(C)=CC(C)=N2)OC=1)(=O)C1=CC=C(OC)C=C1OC

Computed Properties

• Exact Mass: 428.10420754g/mol
• Monoisotopic Mass: 428.10420754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 122Ų

Additional information on 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2,4-dimethoxybenzoate

Comprehensive Overview of 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2,4-dimethoxybenzoate (CAS No. 877635-70-6)

In the realm of specialized chemical compounds, 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2,4-dimethoxybenzoate (CAS No. 877635-70-6) stands out due to its unique structural features and potential applications. This compound, characterized by its pyrimidine and pyran moieties linked via a sulfanylmethyl bridge, has garnered attention in pharmaceutical and agrochemical research. Its molecular architecture, combining dimethoxybenzoate and heterocyclic components, suggests versatility in interactions with biological targets, making it a subject of interest for drug discovery and material science.

The compound’s CAS No. 877635-70-6 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore its synthetic pathways, derivatization potential, and structure-activity relationships (SAR) to optimize its properties. Given the rising demand for heterocyclic compounds in medicinal chemistry, this molecule’s pyrimidine-pyran hybrid structure aligns with trends targeting kinase inhibitors or antimicrobial agents. Its 2,4-dimethoxybenzoate ester group further enhances solubility and bioavailability, key factors in formulation development.

From an industrial perspective, 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2,4-dimethoxybenzoate is often discussed alongside green chemistry principles. Innovations in catalytic synthesis and solvent-free reactions are being applied to its production to reduce environmental impact. Such advancements resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in responsible consumption and production. Additionally, its potential role in crop protection formulations aligns with the agrochemical sector’s focus on eco-friendly pesticides.

Analytical techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are pivotal in characterizing this compound. These methods confirm its purity, stability, and conformational properties, which are essential for regulatory submissions and patent applications. The integration of AI-driven drug design tools has further accelerated the exploration of its analogs, addressing challenges like resistance mechanisms in target organisms.

In summary, CAS No. 877635-70-6 represents a compelling case study in the intersection of structural complexity and functional adaptability. Its relevance spans drug discovery, agrochemical innovation, and sustainable synthesis, making it a valuable candidate for future scientific and industrial breakthroughs. As research progresses, this compound may unlock novel solutions to pressing challenges in health and agriculture.